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Introduction

Mohr's salt, chemically known as ferrous ammonium sulfate hexahydrate
((NHa)2Fe(S0a4)2-6H20), is a highly stable double salt that serves as a primary standard in
analytical chemistry, particularly in redox titrations. Its resistance to atmospheric oxidation
makes it a superior choice over ferrous sulfate for preparing standard solutions of Fe2* ions.[1]
[2][3] This stability is crucial for the accurate standardization of oxidizing agents and the
guantitative determination of various substances. The presence of ammonium ions in the
crystal lattice contributes to this enhanced stability.[2] This document provides detailed
application notes and protocols for the use of Mohr's salt in redox titrations, specifically with
potassium permanganate and potassium dichromate.

Key Advantages of Mohr's Salt in Redox Titrations

« High Purity and Stability: Mohr's salt is a crystalline solid that can be obtained in a high state
of purity and is stable under normal laboratory conditions, with a long shelf life.[1][4]

» Resistance to Oxidation: Unlike ferrous sulfate solutions which are readily oxidized by air,
solutions of Mohr's salt are significantly more stable, ensuring the concentration of Fe2* ions
remains constant over a longer period.[1][2][3]
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e Accurate Molar Mass: It has a well-defined and high molar mass (392.14 g/mol ), which
minimizes weighing errors during the preparation of standard solutions.

Application 1: Standardization of Potassium
Permanganate (KMnOa4) Solution

Potassium permanganate is a strong oxidizing agent, but it is not a primary standard.
Therefore, its solution must be standardized before use. Mohr's salt is an excellent primary
standard for this purpose. The titration is carried out in an acidic medium, typically with dilute
sulfuric acid, to prevent the formation of manganese dioxide precipitate.[5] In this reaction,
MnOas~ is reduced to Mn2*, and Fe2* is oxidized to Fe3*.[6][7] Potassium permanganate also
acts as a self-indicator; the appearance of a permanent faint pink color signals the endpoint of
the titration.[5][8]

Redox Reaction Stoichiometry

The reaction between Mohr's salt and potassium permanganate in an acidic medium is a
classic example of a redox reaction.[6][7]

Oxidation Half-Reaction: Fe2+ —» Fe3* + e~
Reduction Half-Reaction;: MnOa~ + 8H* + 5e~ —» Mn2* + 4H20

Overall lonic Reaction: MnO4~ + 5Fe2* + 8H* —» Mn2* + 5Fe3* + 4H20

Experimental Protocol
1. Preparation of Standard Mohr's Salt Solution (e.g., 0.1 M):

e Accurately weigh 39.214 g of analytical grade Mohr's salt.

o Transfer the salt to a 1000 mL volumetric flask.

o Add approximately 20 mL of dilute sulfuric acid to prevent hydrolysis of the ferrous ions.

o Add distilled water to dissolve the salt and then make up the volume to the 1000 mL mark.

o Stopper the flask and shake thoroughly to ensure a homogeneous solution.
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2. Titration Procedure:

» Rinse and fill a burette with the potassium permanganate solution of unknown concentration.
o Pipette 20.0 mL of the standard Mohr's salt solution into a clean conical flask.

o Add approximately 20 mL of dilute (1 M) sulfuric acid to the conical flask.

« Titrate the Mohr's salt solution with the potassium permanganate solution from the burette
with constant swirling.

e The endpoint is reached when a permanent faint pink color persists in the solution.

» Repeat the titration at least three times to obtain concordant readings.

Data Presentation

Volume of . ) Volume of
. Initial Burette Final Burette
Titration No. Mohr's Salt . . KMnO4 used
Reading (mL) Reading (mL)
(mL) (mL)
1 20.0 0.00 19.80 19.80
2 20.0 0.00 19.75 19.75
3 20.0 0.00 19.80 19.80
Average 19.78

Calculation of Molarity of KMnOa

Using the formula M1V1 = ni/nz2 * M2V2, where:
e M1 and V1 are the molarity and volume of KMnOa solution.
e M2z and V2 are the molarity and volume of Mohr's salt solution.

e n1 and nz are the stoichiometric coefficients from the balanced equation (n1=1 for MnOa~,
nz=>5 for Fe2+).
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M(KMnOQOa) = (1/5) * M(Mohr's salt) * V(Mohr's salt) / V(KMnOa)

Experimental Workflow

Solution Preparation Titration Data Analysis
Prepare Standard | | Pipette known volume N . Titrate with KMnO4 Record Volume Calculate Molarity
Mohr's Salt Solution of Mohr's Salt Solution Add dilute H2S04 until faint pink endpoint of KMnO4 used of KMnO4
Prepare KMnO4 Solution
(Unknown Molarity)

Click to download full resolution via product page

Caption: Workflow for the standardization of KMnOa using Mohr's salt.

Application 2: Determination of Iron Content using
Potassium Dichromate (K2Cr207)

Potassium dichromate is another strong oxidizing agent that is available in high purity and is
highly stable, making it an excellent primary standard.[9] It is used to determine the
concentration of Fe2* in a given sample, often using Mohr's salt as the analyte. Unlike
potassium permanganate, potassium dichromate requires an external or internal redox
indicator to detect the endpoint.[10] N-phenylanthranilic acid or diphenylamine sulfonate are
commonly used indicators.[11][12] The titration is performed in a strongly acidic medium, often
with the addition of phosphoric acid to complex with the Fe3* ions produced, which sharpens
the endpoint.[12]

Redox Reaction Stoichiometry

In this titration, Cr2072" is reduced to Cr3*, and Fe?* is oxidized to Fe3+.[10][11]

Oxidation Half-Reaction: Fe2+ —» Fe3* + e~
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Reduction Half-Reaction: Cr2072— + 14H* + 6e~ - 2Cr3* + 7H20

Overall lonic Reaction: Cr2072~ + 6Fe2+ + 14H* - 2Cr3* + 6Fe3* + 7H20

Experimental Protocol

1. Preparation of Standard Potassium Dichromate Solution (e.g., 0.1 N):

o Accurately weigh a precise amount of dry, analytical grade potassium dichromate (e.g.,
4.903 g for 1000 mL of 0.1 N solution).

e Dissolve it in distilled water in a 2000 mL volumetric flask and make up the volume to the
mark.

2. Preparation of the Analyte (Mohr's Salt Solution):

o Accurately weigh the sample containing an unknown amount of iron (or a known amount of
Mohr's salt for validation).

» Dissolve the sample in a mixture of dilute sulfuric acid and phosphoric acid.
3. Titration Procedure:

¢ Rinse and fill a burette with the standard potassium dichromate solution.

o Transfer a known volume of the analyte solution to a conical flask.

e Add 2-3 drops of N-phenylanthranilic acid indicator.

« Titrate the solution with the potassium dichromate solution until the color changes from green
to violet-red, indicating the endpoint.[11]

Repeat the titration to obtain concordant readings.

Data Presentation
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Volume of

o Volume of Initial Burette Final Burette
Titration No. ) ] K2Cr207 used
Analyte (mL) Reading (mL) Reading (mL)
(mL)
1 25.0 0.00 24.50 24.50
2 25.0 0.00 24.45 24.45
3 25.0 0.00 24.50 24.50
Average 24.48

Calculation of Iron Concentration

Using the normality equation N1V1 = N2V2, where:

e N1 and V1 are the normality and volume of the K2Cr207 solution.

e N2z and V:z are the normality and volume of the iron(ll) solution.

Normality of Fe(ll) = (N(K2Cr207) * V(K2Cr207)) / V(Fe(ll))

The amount of iron can then be calculated from the normality and the equivalent weight of iron.

Logical Relationship Diagram
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Caption: Logical relationships in the dichromate titration of Mohr's salt.

Conclusion

Mohr's salt is an indispensable reagent in redox titrimetry due to its stability and reliability as a
primary standard. The protocols detailed above for the standardization of potassium
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permanganate and the determination of iron content with potassium dichromate are
fundamental analytical techniques with wide applications in quality control, environmental
analysis, and pharmaceutical research. Adherence to proper experimental technique is
paramount for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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